N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C16H13FN2O3S/c1-21-11-7-3-5-9(14(11)22-2)15(20)19-16-18-13-10(17)6-4-8-12(13)23-16/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: DQOQLWZXABAYQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C16H13FN2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide (abbreviated as FBT) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FBT is a small molecule that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Scientific Research Applications

Synthesis and Structural Analysis

Research on the synthesis of fluoro-substituted benzamides, including N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide, has demonstrated the development of compounds with potential antimicrobial properties. The synthesis process often involves microwave-induced methods or conventional heating techniques, leading to the formation of compounds with promising biological activities. These methods have been refined to enhance the efficiency of synthesizing fluoro-substituted benzamides, highlighting the compound's significance in developing new antimicrobial agents (Desai et al., 2013).

Antimicrobial Activity

The antimicrobial screening of fluoro-substituted benzamides has shown significant activity against various bacterial and fungal strains. This is particularly relevant in the context of increasing antimicrobial resistance, where new and effective antimicrobial agents are urgently needed. The presence of the fluorine atom and specific substitutions on the benzamide structure have been essential for enhancing antimicrobial activity, offering a pathway to new treatments for bacterial and fungal infections (Desai et al., 2013).

Anticancer Potential

Research into the anticancer properties of fluoro-substituted benzamides, including this compound, has uncovered their potential against various cancer cell lines. The synthesis and evaluation of novel compounds have led to the identification of agents with selective inhibitory activity, particularly against lung, colon, and breast cancer cell lines. This suggests that such compounds could be further developed as therapeutic agents for cancer treatment, contributing to the broader field of oncology and the search for more effective anticancer drugs (Osmaniye et al., 2018).